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Introduction
N-nitroso-nintedanib is a potential nitrosamine impurity of Nintedanib, a tyrosine kinase

inhibitor used in the treatment of various fibrotic and neoplastic diseases. Due to the

classification of nitrosamines as probable human carcinogens, regulatory agencies require

strict control over their levels in pharmaceutical products.[1] This document provides detailed

application notes and protocols for the sample preparation of N-nitroso-nintedanib using

solid-phase extraction (SPE) coupled with liquid chromatography-tandem mass spectrometry

(LC-MS/MS) for its quantification in drug substances and drug products.

N-nitroso-nintedanib has a molecular formula of C₃₁H₃₂N₆O₅ and a molecular weight of

568.62 g/mol .[2][3] Understanding its physicochemical properties is crucial for developing an

effective extraction method. The parent drug, nintedanib, is a weak base with low aqueous

solubility, particularly at neutral pH. It is anticipated that N-nitroso-nintedanib exhibits similar

solubility characteristics.
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The accurate quantification of trace levels of N-nitroso-nintedanib requires a highly sensitive

and selective analytical method. The recommended approach involves:

Sample Preparation: Solid-Phase Extraction (SPE) to isolate and concentrate N-nitroso-
nintedanib from the sample matrix.

Analytical Separation: Reversed-Phase High-Performance Liquid Chromatography (RP-

HPLC) or Ultra-Performance Liquid Chromatography (UPLC) to separate the analyte from

other components.

Detection: Tandem Mass Spectrometry (MS/MS) for sensitive and specific detection and

quantification.

Solid-Phase Extraction (SPE) Protocol
This protocol is a recommended starting point and should be optimized for specific sample

matrices and laboratory conditions. It is adapted from established methods for nitrosamine

analysis and the bioanalytical extraction of nintedanib.[4]

Materials:

SPE Cartridges: Strong cation exchange (SCX) or mixed-mode (e.g., Oasis MCX) cartridges

are recommended.

Reagents:

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or other suitable acid for pH adjustment)

Ammonium hydroxide (or other suitable base for elution)

Internal Standard (IS): Isotope-labeled N-nitroso-nintedanib (if available) or a suitable

structural analog.
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Experimental Workflow Diagram:
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Caption: SPE Workflow for N-nitroso-nintedanib.

Protocol Steps:

Sample Preparation:

Accurately weigh a suitable amount of the powdered drug product or drug substance.

Dissolve the sample in a minimal amount of a suitable solvent (e.g., a mixture of methanol

and water with a small percentage of formic acid to ensure the analyte is protonated and

will bind to the SCX sorbent).

Spike the sample with an appropriate internal standard.

SPE Cartridge Conditioning:

Condition the SPE cartridge by passing 1-2 cartridge volumes of methanol, followed by 1-

2 cartridge volumes of acidified water (e.g., 0.1% formic acid in water).

Sample Loading:

Load the prepared sample onto the conditioned SPE cartridge at a slow, controlled flow

rate.

Washing:

Wash the cartridge with 1-2 cartridge volumes of acidified water to remove polar

impurities.

Follow with a wash of 1-2 cartridge volumes of a weak organic solvent mixture (e.g., 20%

methanol in acidified water) to remove less polar impurities without eluting the analyte.

Elution:

Elute the N-nitroso-nintedanib from the cartridge using 1-2 cartridge volumes of a basic

organic solvent (e.g., 5% ammonium hydroxide in methanol). The base will neutralize the

charge on the analyte, releasing it from the SCX sorbent.
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Post-Elution Processing:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS

analysis.

LC-MS/MS Analysis
Chromatographic Conditions (Suggested Starting Point):

Parameter Value

Column C18, e.g., 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
Start with a low percentage of B, ramp up to

elute the analyte, then re-equilibrate.

Flow Rate 0.3 - 0.5 mL/min

Column Temperature 40 °C

Injection Volume 1 - 10 µL

Mass Spectrometry Conditions (Example):

Parameter Value

Ionization Mode Positive Electrospray Ionization (ESI+)

Acquisition Mode Multiple Reaction Monitoring (MRM)

Precursor Ion (Q1) 569.2 m/z ([M+H]⁺)

Product Ions (Q3)
To be determined by direct infusion of a

reference standard.

Collision Energy To be optimized for each transition.
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Quantitative Data Summary
The following table summarizes typical performance characteristics for the analysis of

nitrosamine impurities and the parent compound, nintedanib, using LC-MS/MS. These values

can serve as a benchmark for the method validation of N-nitroso-nintedanib analysis.

Parameter Nintedanib[5]
Other Nitrosamines
(General)[6][7]

Linearity Range 2.00 - 200.00 ng/mL 0.7 - 50.0 ng/mL

Correlation Coefficient (r²) > 0.995 > 0.995

Limit of Detection (LOD) - 0.2 - 0.7 ng/mL

Limit of Quantitation (LOQ) 2.00 ng/mL 0.5 - 2.5 ng/mL

Recovery > 85% 80 - 120%

Precision (%RSD) < 15% < 15%

Accuracy (%Bias) ± 15% ± 15%

Logical Relationship Diagram for Method
Development
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Caption: Method Development Logic Flow.
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Conclusion
The described solid-phase extraction protocol, in conjunction with a sensitive LC-MS/MS

method, provides a robust framework for the determination of N-nitroso-nintedanib in

pharmaceutical samples. Method development and validation should be performed in

accordance with ICH guidelines to ensure the reliability of the results for regulatory

submissions and quality control purposes. The provided quantitative data for similar

compounds can serve as a useful reference for setting acceptance criteria during method

validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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